bidentate tetraaquarhodium adenosine 5/'-triphosphate complex
bidentate tetraaquarhodium adenosine 5/'-triphosphate complex
Brand Name:
Vulcanchem
CAS No.:
117405-91-1
VCID:
VC0038576
InChI:
InChI=1S/C10H16N5O13P3.4H2O.Rh/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;;;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);4*1H2;/q;;;;;+3/p-3
SMILES:
[H+].C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N.O.O.O.O.[Rh+3]
Molecular Formula:
C10H21N5O17P3Rh
Molecular Weight:
679.12 g/mol
bidentate tetraaquarhodium adenosine 5/'-triphosphate complex
CAS No.: 117405-91-1
Main Products
VCID: VC0038576
Molecular Formula: C10H21N5O17P3Rh
Molecular Weight: 679.12 g/mol
| CAS No. | 117405-91-1 |
|---|---|
| Product Name | bidentate tetraaquarhodium adenosine 5/'-triphosphate complex |
| Molecular Formula | C10H21N5O17P3Rh |
| Molecular Weight | 679.12 g/mol |
| IUPAC Name | [[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate;hydron;rhodium(3+);tetrahydrate |
| Standard InChI | InChI=1S/C10H16N5O13P3.4H2O.Rh/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;;;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);4*1H2;/q;;;;;+3/p-3 |
| Standard InChIKey | CGQMMOVZOZHALB-UHFFFAOYSA-K |
| SMILES | [H+].C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N.O.O.O.O.[Rh+3] |
| Canonical SMILES | [H+].C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N.O.O.O.O.[Rh+3] |
| Synonyms | eta,gamma-bidentate Rh(H2O)4ATP bidentate tetraaquarhodium adenosine 5'-triphosphate complex bidentate tetraaquarhodium adenosine 5'-triphosphate complex, (OC-6-33-(R))-isomer Rh(H2O)4ATP |
| PubChem Compound | 3082848 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume